Cas no 2287335-13-9 (6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile)

• Product Name: 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile
• CAS No: 2287335-13-9
• MF: C₁₂H₁₁FN₄S
• MW: 262.305943727493
• CID: 5804765
• PubChem ID: 165738321
• Update Time: 2025-10-28

6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile
• 2287335-13-9
• EN300-6749428

• Inchi： 1S/C12H11FN4S/c13-10-1-2-11-12(9(10)7-14)17(16-15-11)8-3-5-18-6-4-8/h1-2,8H,3-6H2
• InChI Key： HJKFZXMRHSGDAS-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1C2C(C#N)=C(C=CC=2N=N1)F

Computed Properties

• Exact Mass: 262.06884570g/mol
• Monoisotopic Mass: 262.06884570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Additional information on 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile

Comprehensive Overview of 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287335-13-9)

The compound 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287335-13-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including a benzotriazole core, a fluorine substituent, and a thian-4-yl group, make it a versatile building block for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated heterocycles like 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine, where compounds with tailored properties are sought after. The inclusion of a nitrile group further expands its utility, enabling click chemistry reactions and facilitating the development of novel bioconjugates.

The synthesis of CAS No. 2287335-13-9 involves multi-step organic transformations, often starting from commercially available benzotriazole derivatives. Key steps include fluorination and cyclization reactions, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its suitability for downstream applications.

One of the most compelling aspects of 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile is its potential role in addressing drug resistance, a critical challenge in modern therapeutics. Its heterocyclic scaffold has been shown to interact with enzymes involved in resistance mechanisms, making it a promising candidate for the development of next-generation antimicrobial agents. This is particularly relevant in the context of rising global concerns about antibiotic resistance.

Beyond pharmaceuticals, CAS No. 2287335-13-9 has found applications in material science, particularly in the design of organic electronic devices. Its electron-deficient nature and ability to form stable charge-transfer complexes make it an attractive component for OLEDs and photovoltaic cells. This dual utility underscores the compound's importance in both life sciences and advanced technologies.

Environmental and sustainability considerations are also driving interest in 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile. Researchers are exploring green chemistry approaches to its synthesis, minimizing the use of hazardous reagents and reducing waste. This aligns with the broader industry shift toward eco-friendly manufacturing processes, a topic of high relevance in today's climate-conscious world.

In summary, 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287335-13-9) represents a cutting-edge compound with multifaceted applications. Its structural complexity and functional diversity make it a valuable asset in drug discovery, materials engineering, and sustainable chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.